Cas no 1236141-95-9 (2-Bromo-6-(trifluoromethyl)benzaldehyde)
2-Bromo-6-(trifluoromethyl)benzaldehyde is a versatile aromatic aldehyde featuring both bromo and trifluoromethyl substituents on the benzene ring. Its distinct electron-withdrawing groups enhance reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The bromo substituent allows for further functionalization via cross-coupling reactions, while the trifluoromethyl group contributes to increased lipophilicity and metabolic stability in derived compounds. This compound is characterized by high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its structural features make it particularly useful in the development of biologically active molecules and advanced materials.
1236141-95-9 structure
Product Name:2-Bromo-6-(trifluoromethyl)benzaldehyde
CAS No:1236141-95-9
MF:C8H4BrF3O
MW:253.02
MDL:MFCD22381476
CID:4564135
PubChem ID:84070298
Update Time:2025-05-28
2-Bromo-6-(trifluoromethyl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-6-(trifluoromethyl)benzaldehyde
- Benzaldehyde, 2-bromo-6-(trifluoromethyl)-
- EN300-8197340
- MFCD22381476
- BS-14698
- CL9580
- SY257655
- 1236141-95-9
- Z1486037109
- AKOS023832030
- CS-0159752
- 2-Bromo-6-(trifluoromethyl)benzaldehyde
-
- MDL: MFCD22381476
- Inchi: 1S/C8H4BrF3O/c9-7-3-1-2-6(5(7)4-13)8(10,11)12/h1-4H
- InChI Key: NAULDJIEQWROJC-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=CC=1)C(F)(F)F)C=O
Computed Properties
- Exact Mass: 251.93976g/mol
- Monoisotopic Mass: 251.93976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
2-Bromo-6-(trifluoromethyl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GU593-250mg |
2-Bromo-6-(trifluoromethyl)benzaldehyde |
1236141-95-9 | 95% | 250mg |
927CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GU593-50mg |
2-Bromo-6-(trifluoromethyl)benzaldehyde |
1236141-95-9 | 95% | 50mg |
232.0CNY | 2021-07-17 | |
| Alichem | A013017480-250mg |
2-Bromo-6-(trifluoromethyl)benzaldehyde |
1236141-95-9 | 97% | 250mg |
$504.00 | 2023-09-03 | |
| Alichem | A013017480-500mg |
2-Bromo-6-(trifluoromethyl)benzaldehyde |
1236141-95-9 | 97% | 500mg |
$855.75 | 2023-09-03 | |
| Alichem | A013017480-1g |
2-Bromo-6-(trifluoromethyl)benzaldehyde |
1236141-95-9 | 97% | 1g |
$1490.00 | 2023-09-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GU593-1g |
2-Bromo-6-(trifluoromethyl)benzaldehyde |
1236141-95-9 | 95% | 1g |
1868.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GU593-200mg |
2-Bromo-6-(trifluoromethyl)benzaldehyde |
1236141-95-9 | 95% | 200mg |
534.0CNY | 2021-07-17 | |
| abcr | AB543451-250 mg |
2-Bromo-6-(trifluoromethyl)benzaldehyde; . |
1236141-95-9 | 250MG |
€194.90 | 2023-07-11 | ||
| abcr | AB543451-1 g |
2-Bromo-6-(trifluoromethyl)benzaldehyde; . |
1236141-95-9 | 1g |
€408.70 | 2023-07-11 | ||
| abcr | AB543451-5 g |
2-Bromo-6-(trifluoromethyl)benzaldehyde; . |
1236141-95-9 | 5g |
€1,187.40 | 2023-01-18 |
2-Bromo-6-(trifluoromethyl)benzaldehyde Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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